![molecular formula C19H17N5OS B244421 4-methyl-N-[2-methyl-4-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide](/img/structure/B244421.png)
4-methyl-N-[2-methyl-4-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-methyl-N-[2-methyl-4-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 4-methyl-N-[2-methyl-4-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide is not fully understood. However, it has been suggested that it may act as a modulator of various biological pathways and receptors, including the cannabinoid receptor CB1.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-methyl-N-[2-methyl-4-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide are not fully understood. However, it has been suggested that it may have anti-inflammatory, analgesic, and antitumor effects.
Advantages and Limitations for Lab Experiments
One advantage of using 4-methyl-N-[2-methyl-4-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide in lab experiments is its potential as a building block for the synthesis of new materials. However, one limitation is the lack of understanding of its mechanism of action and potential side effects.
Future Directions
For research on 4-methyl-N-[2-methyl-4-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide include further investigation of its potential as a therapeutic agent for various diseases, including cancer, diabetes, and inflammation. Additionally, further research is needed to fully understand its mechanism of action and potential side effects. Finally, research on its potential as a building block for the synthesis of new materials should also be continued.
Synthesis Methods
The synthesis of 4-methyl-N-[2-methyl-4-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide involves the reaction of 4-methyl-N-(2-methyl-4-nitrophenyl)benzamide with 3-methyl-1,2,4-triazol-5-amine and potassium thiocyanate in the presence of a catalyst. The resulting compound is then purified through column chromatography.
Scientific Research Applications
4-methyl-N-[2-methyl-4-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide has been studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and material science. In medicinal chemistry, this compound has been investigated for its potential as a therapeutic agent for various diseases, including cancer, diabetes, and inflammation. In pharmacology, it has been studied for its effects on various biological pathways and receptors, including the cannabinoid receptor CB1. In material science, this compound has been investigated for its potential as a building block for the synthesis of new materials.
properties
Molecular Formula |
C19H17N5OS |
---|---|
Molecular Weight |
363.4 g/mol |
IUPAC Name |
4-methyl-N-[2-methyl-4-(3-methyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide |
InChI |
InChI=1S/C19H17N5OS/c1-11-4-6-14(7-5-11)17(25)20-16-9-8-15(10-12(16)2)18-23-24-13(3)21-22-19(24)26-18/h4-10H,1-3H3,(H,20,25) |
InChI Key |
CPNSLCZCSDGTAK-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)C(=O)NC2=C(C=C(C=C2)C3=NN4C(=NN=C4S3)C)C |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)NC2=C(C=C(C=C2)C3=NN4C(=NN=C4S3)C)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.